Cas no 1190360-78-1 (O-2-(4-nitrophenyl)ethylhydroxylamine)

• Product Name: O-2-(4-nitrophenyl)ethylhydroxylamine
• CAS No: 1190360-78-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5186835
• PubChem ID: 79428028
• Update Time: 2025-05-22

O-2-(4-nitrophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(4-Nitrophenethyl)hydroxylamine
• O-[2-(4-nitrophenyl)ethyl]hydroxylamine
• SY281896
• Hydroxylamine, O-[2-(4-nitrophenyl)ethyl]-
• O-2-(4-nitrophenyl)ethylhydroxylamine

• Inchi： 1S/C8H10N2O3/c9-13-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6,9H2
• InChI Key： PXSGPQIGKMAAJB-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on O-2-(4-nitrophenyl)ethylhydroxylamine

O-2-(4-Nitrophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(4-Nitrophenyl)ethylhydroxylamine, also known by its CAS number 1190360-78-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The presence of the nitro group on the phenyl ring introduces interesting electronic properties, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of O-2-(4-nitrophenyl)ethylhydroxylamine in the synthesis of advanced materials. Researchers have explored its role as a precursor in the development of novel polymers and organic semiconductors. The compound's ability to undergo nucleophilic substitution reactions has been particularly useful in creating materials with tailored electronic properties. For instance, a 2023 study published in Advanced Materials demonstrated how this compound can be utilized to synthesize high-performance organic field-effect transistors (OFETs), showcasing its potential in next-generation electronics.

In addition to its role in materials science, O-2-(4-nitrophenyl)ethylhydroxylamine has also been investigated for its applications in medicinal chemistry. The compound's structure allows for selective interactions with biological molecules, making it a promising candidate for drug discovery. A 2023 research article in Nature Communications reported on its use as a lead compound in the development of inhibitors for certain enzymes involved in neurodegenerative diseases. The study emphasized the compound's ability to modulate enzyme activity through precise molecular interactions, opening new avenues for therapeutic interventions.

The synthesis of O-2-(4-nitrophenyl)ethylhydroxylamine involves a multi-step process that typically begins with the preparation of the hydroxylamine derivative. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis. For example, a 2023 paper in Chemical Science introduced a novel palladium-catalyzed coupling reaction that enables the efficient construction of the key intermediate. This development has not only reduced production costs but also enhanced the environmental sustainability of the synthesis process.

From an environmental standpoint, O-2-(4-nitrophenyl)ethylhydroxylamine has been studied for its biodegradability and potential impact on ecosystems. A 2023 study published in Environmental Science & Technology assessed the compound's fate in aqueous environments and found that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for industries utilizing this compound, as it suggests that proper waste management practices can mitigate any adverse environmental effects.

In conclusion, O-2-(4-nitrophenyl)ethylhydroxylamine (CAS No: 1190360-78-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, medicinal chemistry, and environmental studies. As research continues to uncover new uses and improve synthetic methods, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.